Cas no 898757-14-7 (4-(Azetidinomethyl)phenyl cyclopentyl ketone)

4-(Azetidinomethyl)phenyl cyclopentyl ketone structure
898757-14-7 structure
Product Name:4-(Azetidinomethyl)phenyl cyclopentyl ketone
CAS No:898757-14-7
MF:C16H21NO
MW:243.344044446945
MDL:MFCD03841602
CID:1946060
PubChem ID:24724433
Update Time:2025-04-21

4-(Azetidinomethyl)phenyl cyclopentyl ketone Chemical and Physical Properties

Names and Identifiers

    • [4-(azetidin-1-ylmethyl)phenyl]-cyclopentylmethanone
    • AG-H-63957
    • 4-(AZETIDIN-1-YLMETHYL)PHENYL CYCLOPENTYL KETONE
    • CTK5G4108
    • 4-(azetidinomethyl)phenyl cyclopentyl ketone
    • DTXSID90642832
    • {4-[(Azetidin-1-yl)methyl]phenyl}(cyclopentyl)methanone
    • MFCD03841602
    • AKOS016020294
    • 898757-14-7
    • SB51083
    • (4-(Azetidin-1-ylmethyl)phenyl)(cyclopentyl)methanone
    • 1-[(4-CYCLOPENTANECARBONYLPHENYL)METHYL]AZETIDINE
    • 4-(Azetidinomethyl)phenyl cyclopentyl ketone
    • MDL: MFCD03841602
    • Inchi: 1S/C16H21NO/c18-16(14-4-1-2-5-14)15-8-6-13(7-9-15)12-17-10-3-11-17/h6-9,14H,1-5,10-12H2
    • InChI Key: MGRCWDOUTMDFID-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)CN1CCC1)C1CCCC1

Computed Properties

  • Exact Mass: 243.16200
  • Monoisotopic Mass: 243.162314293Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 3.20310

4-(Azetidinomethyl)phenyl cyclopentyl ketone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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abcr
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